Cas no 494825-63-7 (2-{5-(2H-1,3-benzodioxol-5-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid)

• Product Name: 2-{5-(2H-1,3-benzodioxol-5-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
• CAS No: 494825-63-7
• MF: C₁₄H₁₃N₃O₄S
• MW: 319.335721731186
• CID: 6525197
• Update Time: 2025-07-15

2-{5-(2H-1,3-benzodioxol-5-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-(2H-1,3-benzodioxol-5-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
• 2-((4-allyl-5-(benzo[d][1,3]dioxol-5-yl)-4H-1,2,4-triazol-3-yl)thio)acetic acid
• {[5-(1,3-benzodioxol-5-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• Acetic acid, 2-[[5-(1,3-benzodioxol-5-yl)-4-(2-propen-1-yl)-4H-1,2,4-triazol-3-yl]thio]-

• Inchi： 1S/C14H13N3O4S/c1-2-5-17-13(15-16-14(17)22-7-12(18)19)9-3-4-10-11(6-9)21-8-20-10/h2-4,6H,1,5,7-8H2,(H,18,19)
• InChI Key： LIBAHECQDPGWEQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1N(CC=C)C(C2=CC=C3OCOC3=C2)=NN=1

Additional information on 2-{5-(2H-1,3-benzodioxol-5-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid

Introduction to 2-{5-(2H-1,3-benzodioxol-5-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid (CAS No. 494825-63-7)

2-{5-(2H-1,3-benzodioxol-5-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid, with the CAS number 494825-63-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features, including a benzodioxole moiety and a propenyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The molecular formula of 2-{5-(2H-1,3-benzodioxol-5-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid is C₁₆H₁₆N₄O₃S, and its molecular weight is approximately 336.38 g/mol. The compound's structure includes a triazole ring, which is known for its bioisosteric properties and ability to enhance the pharmacological activities of various drugs. The presence of the benzodioxole moiety adds to its aromaticity and potential for forming hydrogen bonds, which are crucial for interactions with biological targets.

Recent studies have explored the potential of 2-{5-(2H-1,3-benzodioxol-5-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and reduce oxidative stress in neuronal cells, thereby protecting against neuroinflammation and cell death.

In addition to its neuroprotective properties, 2-{5-(2H-1,3-benzodioxol-5-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-y lsulfanyl}acetic acid has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways such as the PI3K/Akt and MAPK pathways. These findings suggest that it may have potential as an anticancer agent for treating various types of cancer.

The pharmacokinetic properties of 2-{5-(2H -1 , 3 -benzodioxol - 5 - yl) - 4 -( prop - 2 - en - 1 - yl) - 4 H - 1 , 2 , 4 -triazol - 3 - ylsulfanyl}acetic acid have also been investigated. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as a therapeutic agent. The compound's ability to cross the blood-brain barrier (BBB) is particularly noteworthy for its potential use in central nervous system (CNS) disorders.

To further understand the mechanisms of action of 2-{5-(2H -1 , 3 -benzodioxol - 5 - yl) - 4 -( prop - 2 - en - 1 - yl) - 4 H - 1 , 2 , 4 -triazol - 3 - ylsulfanyl}acetic acid, several in vitro and in vivo studies have been conducted. These studies have revealed that the compound can modulate multiple cellular processes, including inflammation, oxidative stress, and cell proliferation. For example, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells.

The safety profile of 2-{5-(2H -1 , 3 -benzodioxol - 5 - yl) - 4 -( prop - 2 - en - 1 - yl) - 4 H - 1 , 2 , 4-triazol - 3-y lsulfanyl}acetic acid has also been evaluated in preclinical models. Toxicity studies have indicated that it has a wide therapeutic window and low toxicity at effective doses. This favorable safety profile supports its potential for clinical development.

In conclusion, 2-{5-(2H – 1 , 3 – benzodioxol – 5 – yl) – 4 – ( prop – 2 – en – 1 – yl) – 4 H – 1 , 2 , 4 – triazol – 3 – ylsulfanyl}acetic acid (CAS No. 494825–63–7) is a promising compound with diverse biological activities and therapeutic potentials. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.